1-Bromo-2-[4-(methanesulfonyl)phenyl]-6-methoxynaphthalene

• CAS RN: 648906-36-9
• Molecular Formula: C18H15BrO3S
• Molecular Weight: 391.3 g/mol
• IUPAC Name: 1-bromo-6-methoxy-2-(4-methylsulfonylphenyl)naphthalene
• InChI: InChI=1S/C18H15BrO3S/c1-22-14-6-10-17-13(11-14)5-9-16(18(17)19)12-3-7-15(8-4-12)23(2,20)21/h3-11H,1-2H3
• InChI Key: UOTYZNBSNITBIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(C=C2)C3=CC=C(C=C3)S(=O)(=O)C)Br

Description

1-Bromo-2-[4-(methanesulfonyl)phenyl]-6-methoxynaphthalene is a useful research compound. Its molecular formula is C18H15BrO3S and its molecular weight is 391.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 1-bromo-2-(4-methanesulfonylphenyl)-3,4-dihydro-6-methoxynaphthalene and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.8 equiv.) in 10 volumes acetonitrile and 5 volumes of THF. Under nitrogen atmosphere, heat reaction contents to 73-75° C. Monitor reaction progress by GC analysis until reaction completion. Additional DDQ (0.2-0.3 equiv.) may be required for reaction completion. Cool contents to ambient temperature and add 10 volumes 1 N sodium hydroxide. Stir for approximately 1 hour and filter. Rinse filter cake with 2 volumes water, 3×5 volumes 50% acetonitrile/water and finally 3 volumes methanol. Vacuum dry the filter cake at 65° C. to give the title compound.